Cas no 1270465-31-0 (3-(3-CHLORO-2-FLUOROPHENYL)MORPHOLINE)

• Product Name: 3-(3-CHLORO-2-FLUOROPHENYL)MORPHOLINE
• CAS No: 1270465-31-0
• MF: C₁₀H₁₁ClFNO
• MW: 215.651845216751
• MDL: MFCD18696949
• CID: 5582930
• PubChem ID: 126971179
• Update Time: 2025-10-29

3-(3-CHLORO-2-FLUOROPHENYL)MORPHOLINE Chemical and Physical Properties

Names and Identifiers

• 3-(3-CHLORO-2-FLUOROPHENYL)MORPHOLINE
• Morpholine, 3-(3-chloro-2-fluorophenyl)-

• MDL： MFCD18696949
• Inchi： 1S/C10H11ClFNO/c11-8-3-1-2-7(10(8)12)9-6-14-5-4-13-9/h1-3,9,13H,4-6H2
• InChI Key： LMACFVDEJHBAFC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)C1COCCN1

Computed Properties

• Exact Mass: 215.0513198g/mol
• Monoisotopic Mass: 215.0513198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.240±0.06 g/cm3(Predicted)
• Boiling Point: 285.1±40.0 °C(Predicted)
• pka: 7.53±0.40(Predicted)

Additional information on 3-(3-CHLORO-2-FLUOROPHENYL)MORPHOLINE

3-(3-Chloro-2-Fluorophenyl)Morpholine: A Comprehensive Overview

3-(3-Chloro-2-Fluorophenyl)Morpholine, also known by its CAS number 1270465-31-0, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of morpholine, a six-membered heterocyclic ring containing an oxygen atom and a nitrogen atom. The presence of the chloro and fluoro substituents on the phenyl ring introduces unique electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 3-(3-Chloro-2-Fluorophenyl)Morpholine typically involves a multi-step process. One common approach is the nucleophilic substitution reaction, where the morpholine ring acts as a nucleophile attacking an appropriately substituted aryl halide. The chloro and fluoro groups on the phenyl ring play a crucial role in directing the substitution reaction. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of production.

In terms of pharmacological properties, 3-(3-Chloro-2-Fluorophenyl)Morpholine has shown promising activity in several biological assays. Studies have demonstrated its potential as an anti-inflammatory agent, with mechanisms involving inhibition of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, research has highlighted its antioxidant properties, which could be beneficial in combating oxidative stress-related diseases.

The application of 3-(3-Chloro-2-Fluorophenyl)Morpholine extends beyond pharmacology. Its unique chemical structure makes it a valuable intermediate in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals. Recent studies have explored its use in drug delivery systems, where its ability to form stable complexes with various therapeutic agents enhances drug bioavailability.

From an environmental perspective, understanding the fate and transport of 3-(3-Chloro-2-Fluorophenyl)Morpholine is crucial. Research indicates that it undergoes biodegradation under specific conditions, with microbial activity playing a significant role in its breakdown. This knowledge is essential for assessing its potential impact on ecosystems and ensuring sustainable practices in its production and use.

In conclusion, 3-(3-Chloro-2-Fluorophenyl)Morpholine is a versatile compound with a wide range of applications. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a valuable asset in various industries. Continued research into its biological effects and environmental behavior will further enhance our understanding and utilization of this compound.